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Compound of Interest

Compound Name: Butyl Methanethiosulfonate

CAS No.: 52017-46-6

Cat. No.: B014323

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Probing the Cysteine Proteome with
Butyl Methanethiosulfonate
The reversible modification of cysteine residues is a cornerstone of cellular regulation,

influencing protein structure, function, and signaling. Consequently, reagents that can

selectively and efficiently target the thiol group of cysteine are invaluable tools in chemical

biology and drug discovery. Among these, the methanethiosulfonate (MTS) family of

compounds has emerged as a robust class of thiol-reactive probes. This guide provides a

comprehensive technical overview of a specific member of this family, Butyl
Methanethiosulfonate (BMTS), a reagent with unique potential owing to the properties

conferred by its butyl moiety.

While its close analog, S-Methyl Methanethiosulfonate (MMTS), has been more extensively

studied, BMTS offers a distinct lipophilic character that can influence its cellular uptake, protein

binding, and overall reactivity profile. This guide will delve into the core principles of BMTS,

from its fundamental chemical properties and mechanism of action to practical experimental
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protocols and its applications in elucidating complex biological systems. We will draw upon the

wealth of knowledge from the broader class of alkylthiosulfonates to provide a predictive and

insightful framework for the effective use of BMTS in research and development.

Physicochemical Properties of Butyl
Methanethiosulfonate
The physicochemical characteristics of a reagent are critical determinants of its utility in

biological systems. The butyl group in BMTS imparts a greater degree of hydrophobicity

compared to its methyl counterpart, which may enhance its membrane permeability and

interaction with hydrophobic binding pockets in proteins. A summary of its known and predicted

properties is presented below.

Property Value Source

CAS Number 52017-46-6 [1][2]

Molecular Formula C₅H₁₂O₂S₂ [1][2]

Molecular Weight 168.28 g/mol [1][2]

Boiling Point 68-72°C at 0.5 mmHg [1]

Solubility
Soluble in Ethanol, Ethyl

Acetate, Hexane
[3][4]

For comparative purposes, the properties of the more commonly used S-Methyl

Methanethiosulfonate (MMTS) are provided in the table below.
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Property Value Source

CAS Number 2949-92-0 [5]

Molecular Formula CH₃SO₂SCH₃ [5]

Molecular Weight 126.19 g/mol [5]

Appearance Colorless liquid [5]

Density 1.337 g/cm³ [5]

Boiling Point 266-267 °C (at 760 mmHg) [5]

Solubility in water Slightly soluble [5]

Mechanism of Action: Selective Thiol Modification
The utility of Butyl Methanethiosulfonate as a research tool is rooted in its highly selective

reactivity towards the sulfhydryl (thiol) group of cysteine residues. Alkylthiosulfonates are

distinguished by their rapid reaction rates under mild, physiologically relevant conditions.[3][4]

The reaction proceeds via a nucleophilic attack of the thiolate anion (RS⁻) on the electrophilic

sulfur atom of the thiosulfonate group. This results in the formation of a stable mixed disulfide

bond between the butyl group and the cysteine residue, with the concomitant release of

methanesulfinic acid as a byproduct.[3][4] This byproduct typically decomposes into volatile,

non-reactive products, ensuring a clean and specific modification.[3][4]

A key advantage of this reaction is its reversibility. The newly formed disulfide bond can be

readily cleaved by the addition of reducing agents such as dithiothreitol (DTT) or β-

mercaptoethanol, allowing for the controlled removal of the modifying group and the restoration

of the native protein.[3][4]
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Caption: Workflow for the modification of a protein with Butyl Methanethiosulfonate.

Applications in Research and Drug Development
The ability of Butyl Methanethiosulfonate to selectively and reversibly modify cysteine

residues opens up a wide array of applications for researchers and drug developers.
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Enzyme Mechanism and Active Site Mapping: BMTS can be used to identify essential

cysteine residues within the active site of an enzyme. [5]Modification of such residues often

leads to a measurable change in enzymatic activity, thereby implicating them in catalysis or

substrate binding. The reversibility of the modification allows for confirmation that the

observed effects are due to the specific blocking of the thiol group.

Probing Protein Structure and Dynamics: The introduction of the butyl-thio moiety can serve

as a biophysical probe. The change in mass and local environment upon modification can be

detected by various techniques, providing insights into protein conformation and accessibility

of specific cysteine residues.

Covalent Drug Discovery: There is a growing interest in the development of covalent

inhibitors that form a permanent bond with their target protein, often leading to enhanced

potency and duration of action. BMTS can serve as a starting fragment for the design of

such drugs. By identifying proteins that are functionally modulated by BMTS, researchers

can then elaborate on the butyl-thio scaffold to develop more potent and selective covalent

therapeutics.

Investigating Redox Signaling Pathways: A related compound, 1,4-butanediyl-

bismethanethiosulfonate (a bifunctional reagent), has been shown to induce apoptosis in

Jurkat cells through a mechanism involving the generation of reactive oxygen species (ROS)

and the activation of caspases. [6]This suggests that BMTS could be a useful tool to

investigate redox-sensitive signaling pathways and to understand how modification of

specific cysteines can trigger downstream cellular events.
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Caption: Investigating a signaling pathway by modulating Protein X with BMTS.

Conclusion
Butyl Methanethiosulfonate is a valuable, yet underutilized, member of the

methanethiosulfonate class of cysteine-reactive probes. Its enhanced lipophilicity compared to

more common analogs suggests a potentially different profile of reactivity and cellular

accessibility, making it a complementary tool for chemical biologists and drug discovery

scientists. By understanding its fundamental mechanism of action and leveraging established

protocols for thiol modification, researchers can effectively employ BMTS to dissect the intricate

roles of cysteine residues in protein function and disease, paving the way for new biological

insights and therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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